2-(2-ethyl-6-methyl-4-oxo-1H-pyrimidin-5-yl)acetic acid

• IUPAC Name: 2-(2-ethyl-6-methyl-4-oxo-1H-pyrimidin-5-yl)acetic acid
• InChI: InChI=1S/C9H12N2O3/c1-3-7-10-5(2)6(4-8(12)13)9(14)11-7/h3-4H2,1-2H3,(H,12,13)(H,10,11,14)
• InChI Key: IMXOQVFJYPJQED-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=O)C(=C(N1)C)CC(=O)O
• Molecular Formula: C9H12N2O3
• Molecular Weight: 196.20 g/mol

Description

Compound “2-(2-ethyl-6-methyl-4-oxo-1H-pyrimidin-5-yl)acetic acid” is a chemical entity registered in the PubChem database. It is known for its unique chemical structure and properties, which make it a subject of interest in various scientific research fields.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “2-(2-ethyl-6-methyl-4-oxo-1H-pyrimidin-5-yl)acetic acid” involves multiple steps, including the use of specific reagents and catalysts under controlled conditions. The exact synthetic route can vary depending on the desired purity and yield of the compound. Common methods include:

Step 1: Initial reaction involving [specific reagents] under [specific conditions].

Step 2: Intermediate formation and subsequent reaction with [another reagent] under [temperature and pressure conditions].

Step 3: Final purification using techniques such as recrystallization or chromatography.

Industrial Production Methods: In an industrial setting, the production of compound “this compound” is scaled up using large reactors and automated systems to ensure consistency and efficiency. The process typically involves:

Bulk synthesis: Using large quantities of starting materials and reagents.

Continuous monitoring: Ensuring reaction conditions are maintained for optimal yield.

Purification: Employing industrial-scale purification techniques to achieve the desired product quality.

Chemical Reactions Analysis

Types of Reactions: Compound “2-(2-ethyl-6-methyl-4-oxo-1H-pyrimidin-5-yl)acetic acid” undergoes various chemical reactions, including:

Oxidation: Reaction with oxidizing agents to form oxidized derivatives.

Reduction: Reaction with reducing agents to yield reduced forms.

Substitution: Replacement of specific functional groups with others under certain conditions.

Common Reagents and Conditions:

Oxidation: Typically involves reagents like potassium permanganate or hydrogen peroxide under acidic or basic conditions.

Reduction: Commonly uses reagents such as sodium borohydride or lithium aluminum hydride.

Substitution: Utilizes reagents like halogens or nucleophiles under controlled temperature and solvent conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield [specific oxidized product], while reduction may produce [specific reduced product].

Scientific Research Applications

Compound “2-(2-ethyl-6-methyl-4-oxo-1H-pyrimidin-5-yl)acetic acid” has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in the synthesis of other compounds.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its therapeutic potential in treating specific diseases or conditions.

Industry: Utilized in the production of materials or as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of compound “2-(2-ethyl-6-methyl-4-oxo-1H-pyrimidin-5-yl)acetic acid” involves its interaction with specific molecular targets and pathways. It exerts its effects by:

Binding to target molecules: Interacting with proteins, enzymes, or receptors to modulate their activity.

Pathway modulation: Influencing biochemical pathways to achieve the desired biological effect.

Comparison with Similar Compounds

Compound A: Shares structural similarities but differs in [specific aspect].

Compound B: Has similar functional groups but exhibits different reactivity.

Compound C: Analogous in terms of [specific property] but unique in [another aspect].

Uniqueness: Compound “2-(2-ethyl-6-methyl-4-oxo-1H-pyrimidin-5-yl)acetic acid” stands out due to its [specific unique property], making it particularly valuable for [specific application or research area].